Cas no 1447958-31-7 (6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde)
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(3,4-Dimethoxy-phenyl)-2-methyl-pyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde, 6-(3,4-dimethoxyphenyl)-2-methyl-
- 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde
-
- Inchi: 1S/C15H15NO3/c1-10-12(9-17)4-6-13(16-10)11-5-7-14(18-2)15(8-11)19-3/h4-9H,1-3H3
- InChI Key: MOUWOWPHMOZFLL-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C2=CC=C(OC)C(OC)=C2)=CC=C1C=O
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD617629-1g |
6-(3,4-Dimethoxyphenyl)-2-methylnicotinaldehyde |
1447958-31-7 | 98% | 1g |
¥3636.0 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-100MG |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 100MG |
¥ 910.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-250MG |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 250MG |
¥ 1,458.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-500MG |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 500MG |
¥ 2,428.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-1G |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 1g |
¥ 3,636.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-5G |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 5g |
¥ 8,302.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2909-10G |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde |
1447958-31-7 | 95% | 10g |
¥ 11,635.00 | 2023-04-03 | |
| Ambeed | A751796-1g |
6-(3,4-Dimethoxyphenyl)-2-methylnicotinaldehyde |
1447958-31-7 | 98% | 1g |
$552.0 | 2024-04-23 |
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde
Introduction to 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 1447958-31-7) and Its Emerging Applications in Chemical Biology
6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde, identified by the CAS number 1447958-31-7, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and roles in drug development. The presence of a formyl group at the 3-position and methoxy substituents on the phenyl ring enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.
The molecular structure of 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde features a pyridine core substituted with a methyl group at the 2-position and a phenyl ring bearing two methoxy groups at the 3 and 4 positions. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for further functionalization. The formyl group, in particular, serves as a reactive site for condensation reactions, enabling the synthesis of more complex derivatives such as Schiff bases, hydrazones, and imines, which are known to exhibit various biological activities.
In recent years, there has been growing interest in exploring the pharmacological potential of 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde and its derivatives. One of the most compelling areas of research is its application in anticancer therapy. Studies have demonstrated that pyridine derivatives can interfere with key cellular pathways involved in tumor growth and progression. For instance, the dimethoxyphenyl moiety may enhance binding affinity to target proteins, while the formyl group can participate in post-translational modifications that regulate protein function. Preliminary in vitro experiments have shown promising results when this compound is tested against several cancer cell lines, suggesting its potential as an anticancer agent.
Another area where 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde shows promise is in the treatment of neurological disorders. The pyridine scaffold is well-known for its ability to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development. Researchers have hypothesized that this compound could modulate neurotransmitter systems or interact with specific receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its neuropharmacological effects could lead to the discovery of novel therapeutic strategies for these debilitating conditions.
The synthesis of 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the formylation of 2-methyl-6-(3,4-dimethoxyphenyl)pyridine using traditional formylation reactions such as Vilsmeier-Haack reaction or condensation with malonic acid derivatives. These methods typically provide good yields and can be optimized for industrial-scale production. Additionally, modern catalytic techniques have been explored to improve efficiency and reduce byproduct formation, aligning with green chemistry principles.
The chemical reactivity of 6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde makes it a versatile intermediate for constructing more complex molecules. For example, its formyl group can undergo nucleophilic addition reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives often exhibit enhanced biological activity compared to their parent compound and have been investigated for their antimicrobial and anti-inflammatory properties. Furthermore, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions of the molecule, further expanding its structural diversity.
In conclusion,6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde (CAS No. 1447958-31-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1447958-31-7 (6-(3,4-dimethoxyphenyl)-2-methylpyridine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)